Cas no 125966-89-4 (4,6-Dimethoxypyrimidine-2-carbaldehyde)

• Product Name: 4,6-Dimethoxypyrimidine-2-carbaldehyde
• CAS No: 125966-89-4
• MF: C₇H₈N₂O₃
• MW: 168.15002155304
• MDL: MFCD09878566
• CID: 1035277
• PubChem ID: 14493328
• Update Time: 2025-10-29

4,6-Dimethoxypyrimidine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4,6-Dimethoxypyrimidine-2-carbaldehyde
• 4,6-dimethoxy-2-Pyrimidinecarboxaldehyde
• 4,6-Dimethoxypyrimidine-2yl-carboxaldehyde
• 4,6-Dimethoxypyrimidine-2-carboxaldehyde
• 4,6-DiMethoxypyriMidin-2ylcarbaldehyde
• DB-062424
• 125966-89-4
• CS-0054740
• P10818
• DTXSID20560954
• 4,6-DIMETHOXYPYRIMIDINE-2YL-CARBALDEHYDE
• MFCD09878566
• SCHEMBL1573175
• AKOS006312353
• 2-Pyrimidinecarboxaldehyde, 4,6-dimethoxy-
• PB23725

• MDL： MFCD09878566
• Inchi： 1S/C7H8N2O3/c1-11-6-3-7(12-2)9-5(4-10)8-6/h3-4H,1-2H3
• InChI Key： RYWHUOXVOLTFRL-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(N=C(C=O)N=1)OC

Computed Properties

• Exact Mass: 168.05300
• Monoisotopic Mass: 168.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 61.3Ų

Experimental Properties

• PSA: 61.31000
• LogP: 0.30630

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 4,6-Dimethoxypyrimidine-2-carbaldehyde

4,6-Dimethoxypyrimidine-2-carbaldehyde: A Comprehensive Overview

4,6-Dimethoxypyrimidine-2-carbaldehyde (CAS No. 125966-89-4) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrimidine derivatives, which are well-known for their diverse biological activities and applications in drug discovery. The structure of 4,6-Dimethoxypyrimidine-2-carbaldehyde consists of a pyrimidine ring substituted with methoxy groups at positions 4 and 6, and an aldehyde group at position 2. This unique substitution pattern contributes to its distinct chemical properties and potential bioactivity.

Recent studies have highlighted the importance of pyrimidine derivatives in medicinal chemistry, particularly in the development of anticancer agents. The aldehyde group at position 2 of 4,6-Dimethoxypyrimidine-2-carbaldehyde is a key functional group that can participate in various chemical reactions, including condensation reactions with amines or other nucleophiles. These reactions can lead to the formation of bioactive compounds with potential therapeutic applications.

The synthesis of 4,6-Dimethoxypyrimidine-2-carbaldehyde involves a multi-step process that typically starts with the preparation of the pyrimidine ring. One common approach is the Biginelli reaction, which is a versatile method for synthesizing pyrimidones and related compounds. However, modifications to this reaction have been explored to specifically target 4,6-Dimethoxypyrimidine-2-carbaldehyde, ensuring high yields and purity.

One of the most promising areas of research involving 4,6-Dimethoxypyrimidine-2-carbaldehyde is its potential as an anticancer agent. Preclinical studies have demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines, including those resistant to conventional chemotherapy drugs. The mechanism of action appears to involve interference with key cellular processes such as DNA replication and repair, making it a potential candidate for targeted cancer therapy.

In addition to its anticancer properties, 4,6-Dimethoxypyrimidine-2-carbaldehyde has also been investigated for its anti-inflammatory and antimicrobial activities. Research indicates that this compound can inhibit pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential use in treating inflammatory diseases. Furthermore, studies on its antimicrobial activity have shown promising results against both Gram-positive and Gram-negative bacteria.

The pharmacokinetic properties of 4,6-Dimethoxypyrimidine-2-carbaldehyde are another area of active research. Understanding its absorption, distribution, metabolism, and excretion (ADME) profiles is crucial for determining its suitability as a drug candidate. Recent findings suggest that this compound has favorable pharmacokinetic characteristics, including moderate bioavailability and limited toxicity in preclinical models.

Despite its promising properties, further research is needed to fully elucidate the mechanisms underlying the bioactivity of 4,6-Dimethoxypyrimidine-2-carbaldehyde. Collaborative efforts between chemists and biologists are essential to optimize its therapeutic potential while minimizing any adverse effects.

In conclusion, 4,6-Dimethoxypyrimidine-2-carbaldehyde (CAS No. 125966-89-4) is a versatile compound with significant potential in drug discovery and development. Its unique structure and diverse biological activities make it a valuable tool for researchers in the fields of organic chemistry and pharmacology. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing medical science.